molecular formula C13H15NO4 B8448765 2-(Hydroxy(3-nitrophenyl)methyl)cyclohexanone

2-(Hydroxy(3-nitrophenyl)methyl)cyclohexanone

Cat. No.: B8448765
M. Wt: 249.26 g/mol
InChI Key: OFFGBOIAXPIJKZ-UHFFFAOYSA-N
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Description

2-(Hydroxy(3-nitrophenyl)methyl)cyclohexanone is a useful research compound. Its molecular formula is C13H15NO4 and its molecular weight is 249.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H15NO4

Molecular Weight

249.26 g/mol

IUPAC Name

2-[hydroxy-(3-nitrophenyl)methyl]cyclohexan-1-one

InChI

InChI=1S/C13H15NO4/c15-12-7-2-1-6-11(12)13(16)9-4-3-5-10(8-9)14(17)18/h3-5,8,11,13,16H,1-2,6-7H2

InChI Key

OFFGBOIAXPIJKZ-UHFFFAOYSA-N

Canonical SMILES

C1CCC(=O)C(C1)C(C2=CC(=CC=C2)[N+](=O)[O-])O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-Morpholino-1-cyclohexene (13.28 g) was added dropwise to a stirred solution of 3-nitrobenzaldehyde (10.0 g) and 65 mL of dry toluene, under nitrogen. After stirring at room temperature for 5 days the mixture was treated with 75 mL of 5N HCl, stirred an additional 15 minutes and the layers separated. The aqueous phase was extracted with three additional 75 mL portions of toluene, the toluene extracts were dried (MgSO4), filtered and the solvent evaporated. The resulting yellow oil which turned greenish on standing overnight was chromatographed, with methylene chloride as elutent, to yield 2-(α-hydroxy-3-nitrobenzyl)cyclohexanone (6.35 g) as a yellow oil; MS (CI, CH4): m/z=250(M+1). The yellow oil was dissolved in ethyl ether (50 mL) and treated with 50 mL of concentrated hydrochloric acid. After stirring overnight the layers were separated and the aqueous phase extracted with ethyl ether. The combined extracts were dried (MgSO4), filtered and evaporated to yield crude 2-(3-nitrophenyl)methylenecyclohexanone as low melting orange crystals (4.69 g), which were used without further purification. NMR (CDCl3): 1.79-1.89 (m,2, CH2), 1.93-2.01 (m,2, CH2), 2.56-2.60 (m,2, CH2), 2.82-2.87 (m,2, CH2), 7.47 (s,1, olefinic), 7.58 (t,1, J=7.9, Ar), 7.69 (d,1, J=7.7, Ar), 8.19 (d,1, J=8.9, Ar), 8.24 (s,1, Ar); MS (CI, CH4): m/z=232(M+1).
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13.28 g
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10 g
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65 mL
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75 mL
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